Cas no 1742-50-3 (1-(4-chlorophenyl)-2-methylbutan-2-ol)

• Product Name: 1-(4-chlorophenyl)-2-methylbutan-2-ol
• CAS No: 1742-50-3
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 1359170
• PubChem ID: 221983
• Update Time: 2025-04-20

1-(4-chlorophenyl)-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-methylbutan-2-ol
• NSC7124
• AC1Q3NQL
• AKOS010015126
• 2-Methyl-1-(p-chlorphenyl)-2-butanol
• AC1L5B48
• KST-1B1614
• CTK4D4935
• AR-1B1858
• NSC7124; AC1Q3NQL; AKOS010015126; 2-Methyl-1-(p-chlorphenyl)-2-butanol; AC1L5B48; KST-1B1614; CTK4D4935; AR-1B1858;
• DTXSID10278394
• 1742-50-3
• NSC-7124

• Inchi： 1S/C11H15ClO/c1-3-11(2,13)8-9-4-6-10(12)7-5-9/h4-7,13H,3,8H2,1-2H3
• InChI Key： PFSPKYBBEPZMAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C)(CC)O

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 198.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.096
• Boiling Point: 280.5°C at 760 mmHg
• Flash Point: 123.5°C
• Refractive Index: 1.531
• PSA: 20.23
• LogP: 3.04350